Cas no 1186496-67-2 (subdaphnidine A)

• Product Name: subdaphnidine A
• CAS No: 1186496-67-2
• MF: C₂₅H₃₃NO₅
• MW: 427.533227682114
• CID: 2015381
• PubChem ID: 25212621
• Update Time: 2025-04-21

subdaphnidine A Chemical and Physical Properties

Names and Identifiers

• subdaphnidine A
• 1186496-67-2
• CHEMBL1078196
• methyl (1R,2R,3R,5R,6S,10S,16R,17R)-2-(acetyloxymethyl)-6-methyl-20-oxo-8-azahexacyclo(11.5.1.11,5.02,10.03,8.016,19)icos-13(19)-ene-17-carboxylate
• methyl (1R,2R,3R,5R,6S,10S,16R,17R)-2-(acetyloxymethyl)-6-methyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icos-13(19)-ene-17-carboxylate

• Inchi： 1S/C25H33NO5/c1-13-10-26-11-16-6-4-15-5-7-17-19(23(29)30-3)9-24(21(15)17)22(28)18(13)8-20(26)25(16,24)12-31-14(2)27/h13,16-20H,4-12H2,1-3H3
• InChI Key： AKKGRTXQCJCVRL-UHFFFAOYSA-N
• SMILES： COC(C1C2C3=C(CCC4C5(C3(C(=O)C3CC5N(CC3C)C4)C1)COC(=O)C)CC2)=O

Computed Properties

• Exact Mass: 427.23587315Da
• Monoisotopic Mass: 427.23587315Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.531
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids Yuzurimine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids